Cas no 181256-18-8 (3-Bromo-4-chloropyridine hydrochloride)

• Product Name: 3-Bromo-4-chloropyridine hydrochloride
• CAS No: 181256-18-8
• MF: C₅H₄BrCl₂N
• MW: 228.901958465576
• MDL: MFCD08448229
• CID: 135090
• Update Time: 2025-10-29

3-Bromo-4-chloropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloropyridine hydrochloride
• 3-BROMO-4-CHLOROPYRIDINE HCL
• Pyridine,3-bromo-4-chloro-, hydrochloride (1:1)
• 3-bromo4-chloropyridine hydrochloride
• 3-Bromo-4-chloro-pyridine,hydrochloride (1:1)
• Pyridine,3-broMo-4-chloro-, hydrochloride
• AK115133
• ZDKWUBNGKYIHMH-UHFFFAOYSA-N
• BCP10659
• SB11101
• AM84633
• TRA0081858
• SY023955
• ST2417520
• AX8032343
• AB1005049
• AB0057244
• 3-Bromo-4-chloropyridine--hydrogen chloride (1/1)
• Pyridine, 3-bromo-4-chloro-, hydrochl

• MDL： MFCD08448229
• Inchi： 1S/C5H3BrClN.ClH/c6-4-3-8-2-1-5(4)7;/h1-3H;1H
• InChI Key： ZDKWUBNGKYIHMH-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1Cl.Cl

Computed Properties

• Exact Mass: 190.91400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 78.8
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89000
• LogP: 2.49750

3-Bromo-4-chloropyridine hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on 3-Bromo-4-chloropyridine hydrochloride

Introduction to 3-Bromo-4-chloropyridine Hydrochloride (CAS No. 181256-18-8)

3-Bromo-4-chloropyridine hydrochloride (CAS No. 181256-18-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and chlorine substitutions on a pyridine ring, offers a range of potential applications in drug discovery and development. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, and recent research advancements involving 3-Bromo-4-chloropyridine hydrochloride.

Chemical Structure and Properties

3-Bromo-4-chloropyridine hydrochloride is a halogenated pyridine derivative with the molecular formula C₅H₃BrClN·HCl. The compound features a pyridine ring with bromine and chlorine atoms at the 3 and 4 positions, respectively, and an additional hydrochloride salt. The presence of these halogen substituents imparts unique chemical properties to the molecule, such as enhanced reactivity and solubility in various solvents. The molecular weight of 3-Bromo-4-chloropyridine hydrochloride is approximately 209.94 g/mol.

The physical properties of 3-Bromo-4-chloropyridine hydrochloride include a white crystalline solid form with a melting point ranging from 205°C to 207°C. It is soluble in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), making it suitable for various chemical reactions and analytical techniques. The compound's stability under standard laboratory conditions makes it an ideal candidate for long-term storage and use in research settings.

Synthesis Methods

The synthesis of 3-Bromo-4-chloropyridine hydrochloride can be achieved through several well-documented methods. One common approach involves the bromination and chlorination of pyridine derivatives. For instance, starting from 4-chloropyridine, the bromination can be carried out using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as acetic acid or dichloromethane. The resulting 3-bromo-4-chloropyridine can then be converted to its hydrochloride salt by treatment with hydrogen chloride gas or concentrated hydrochloric acid.

An alternative method involves the direct synthesis from 2-bromonicotinic acid through a series of reactions including esterification, reduction, and subsequent chlorination. This route provides a more controlled approach to introducing the halogen substituents onto the pyridine ring. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalysts that minimize waste production.

Applications in Medicinal Chemistry

3-Bromo-4-chloropyridine hydrochloride has shown promise in various medicinal chemistry applications due to its ability to serve as a building block for more complex molecules with therapeutic potential. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. Studies have demonstrated that compounds derived from 3-Bromo-4-chloropyridine hydrochloride exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV).

In addition to antiviral applications, 3-Bromo-4-chloropyridine hydrochloride-based compounds have been explored for their potential as anticancer agents. Research has shown that these compounds can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of 3-Bromo-4-chloropyridine hydrochloride exhibited significant cytotoxicity against human breast cancer cells while showing minimal toxicity to normal cells.

Clinical Trials and Safety Considerations

The safety profile of compounds derived from 3-Bromo-4-chloropyridine hydrochloride is an important consideration for their potential use in clinical settings. Preclinical studies have generally shown favorable safety profiles, with no major adverse effects observed at therapeutic doses. However, as with any new drug candidate, thorough toxicity studies are essential to ensure patient safety.

Clinical trials involving compounds derived from 3-Bromo-4-chloropyridine hydrochloride are currently underway to evaluate their efficacy and safety in human subjects. Early results from phase I trials have been promising, with several compounds demonstrating good tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing these compounds into later-stage clinical trials.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research into 3-Bromo-4-chloropyridine hydrochloride-based compounds highlights their potential as valuable tools in drug discovery and development. Future studies will likely focus on optimizing the structure-activity relationships (SAR) of these compounds to enhance their therapeutic efficacy while minimizing side effects. Additionally, efforts to develop more efficient and sustainable synthesis methods will continue to drive innovation in this field.

In conclusion, 3-Bromo-4-chloropyridine hydrochloride (CAS No. 181256-18-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical properties make it an attractive building block for developing novel therapeutic agents with potential benefits for treating viral infections and cancer. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing healthcare solutions.